The quality of starting point greatly influences the result and convergence efficiency of the optimization algorithm, especially for the non-convex and constrained Alternating Current Optimal Power Flow problem. Generally, speed and accuracy are the two main evaluation metrics for generating starting points. The data-driven methods learn the starting point through historical data and show good performance. However, most methods utilize “black-box” models, which lack interpretability. Therefore, this paper proposes a fast and explainable warm-start point learning method based on the multi-target binary decision tree with a post-pruning module. The calculated warm-start points can accelerate the solving process and the model inference time is extremely short. The post-pruning module is applied to fit different power system scenarios fairly and alleviate the overfitting problem by pruning the completely grown tree. Also, a set of detailed decision rules for selecting warm-start points are generated after the learning process. The generated rules assist the power system operators in identifying important loads and thereby provide the model interpretability. The experiment shows that the proposed framework can reduce the solving times for the Alternating Current Optimal Power Flow solvers with an extremely short calculation time for the explainable warm-start point.

IEC 61400-21-1 describes the procedure for measuring the flicker produced by a wind turbine. This is a complex procedure, as it involves the processing of voltage and current time series recorded in a grid connected wind turbine for its entire operating range. The standard assumes that the flicker produced by a wind turbine is related to wind variations and switching operations. The voltage and current signals recorded in a 2 MW Type III wind turbine located at a 32 MW wind power plant in Spain were used for the study. The work shows that most of the flicker produced by the wind turbine is due to the power consumption of the motor used by the yaw control system to orient the nacelle. These operations generate voltage changes whose amplitude is independent of the generated power. As the generated power increases, so does the number of yaw control operations and thus the flicker emitted. A simple analytical method is proposed to estimate the flicker produced by yaw control operations. The results confirm that incorporation of this strategy into the standard could considerably simplify the current flicker measurement procedure.

The intermittent nature of distributed energy resources introduces new degrees of uncertainty in the operation of energy systems; hence, short-term decisions can no longer be considered fully deterministic. In this article, an energy management system (EMS) was proposed to optimize the market participation and the real-time operation of a virtual power plant (VPP) composed of photovoltaic generators, non-flexible loads, and storage systems (e-vehicle, stationary battery, and thermal storage). The market bidding process was optimized through a two-stage stochastic formulation, which considered the day-ahead forecast uncertainty to minimize the energy cost and make available reserve margins in the ancillary service market. The real-time management of regulating resources was obtained through an innovative rolling horizon stochastic programming model, taking into account the effects of short-term uncertainties. Numerical simulations were carried out to demonstrate the effectiveness of the proposed EMS. The architecture proved to be effective in managing several distributed resources, enabling the provision of ancillary services to the power system. In particular, the model developed allowed an increase in the VPP’s profits of up to 11% and a reduction in the energy imbalance of 25.1% compared to a deterministic optimization.

This paper proposes a distributed voltage restoration and power allocation control scheme for the DC microgrid (MG) system, which only relies on discrete and aperiodic event-triggered communication. Different from most existing control approaches, we attempt to break the hierarchy of secondary control and tertiary optimization, and solve the optimal power regulation and voltage restoration problems simultaneously in the secondary layer. Specifically, a distributed controller with event-triggered communication strategy is developed by not only considering the secondary voltage restoration error but also taking the Karush–Kuhn–Tucker (KKT) condition of tertiary power allocation optimization problem into account. In addition, compared to most distributed secondary control methods with continuous-time communication, our approach can still realize the same objectives only with limited noncontinuous communication, which would benefit us a lot in communication cost saving. An islanded DC MG test system consisting of three DGs is built in both Simulink and the laboratory to validate the proposed control scheme’s effectiveness.

A growing interest in the networked distribution system (NDS) can be attributed to multiple advantages in comparison to the radial distribution system (RDS): an improved feeder utilization rate, alleviation in feeder voltage drop and increased receptive capacity of distributed generation (DG). However, adequate protection coordination algorithm including directional comparison trip (DCT) and backup measures for communication loss and directional over-current relay (DOCR) malfunction have yet to exist. This paper alternatively presents a communication-based protection coordination method for the NDS through the new time–current curve (TCC) considering the characteristics of the fault situation. The proposed method enables automatic TCC change according to the location of the protection device in a fault situation regardless of the structure of the distribution system.

Digital twins can act as a transformative role in improving the operational performance of multiple energy networks (MEN) by examining the impact of implementing newer technologies, extra equipment, control strategies, etc. The objective of this series of papers is to present digital twins of MEN that can be simulated in real-time using the holomorphic embedding method. While Part I concentrated on mechanism-driven modeling of the holomorphic embedding-based model (HEM), this paper (Part II) focuses on data-driven simulation to ensure the twin is synchronized with actual physical objects. A parametric synchronization method (PSM) is proposed, which assists HEM in closely matching the actual dynamic behavior with time-varying characteristics. A machine learning surrogate model (MLSM) is proposed to accelerate the search of HEM’s convergence radius, which is critical to maintaining the twin’s real-time computational performance. Finally, the finalized digital twins are tested on the OPAL-RT simulation platform equipped with a real-time simulator. In a medium-sized MEN test case with a minor time step of 0.01 s, the digital twins can be validated with a faster than real-time performance even without the assistance of parallel computing.

Thermal condition monitoring of distribution transformers (DTs) as the most important and expensive equipment of the power grid is undeniable, and by accurate investigation of its thermal status, its failure can be prevented because the insulation condition of the transformer is directly related to the hotspot temperature (HST). In this paper, accurate and nonuniform magnetic-thermal analysis of DT is proposed for precise HST prediction. In the magnetic analysis, the DT is modeled as a 2D axial symmetry and the losses calculation of the windings has been fulfilled as a nonuniform. In the thermal analysis, the DT is modeled as 3D and nonuniform and the conservator and core stacking, which has a considerable effect on the HST, is precisely modeled. By taking advantage of optical fiber sensors (OFSs) in the understudied 500 kVA DT the accuracy of the proposed nonuniform 3D CFD-based modeling during the temperature rise test (TRT) is validated. The empirical evaluation results depict that the presented nonuniform CFD-based thermal analysis for HST prediction is very precise and there is an appropriate vicinity to the experimental values. The error percentage of the proposed 3D CFD-based thermal analysis is 0.11 % (0.1 °C) compared to the OFSs measurements, which demonstrates the precision and effectiveness of the presented modeling. Also, the verification of the results of nonuniform 3D CFD-based thermal analysis in top-oil temperature (TOT) and bottom-oil temperature (BOT) during the experimental TRT is fulfilled via thermography. According to the attained evaluated results, temperatures of 3D CFD-based thermal analysis and thermography in the noted two points are in good accordance with each other. In short, the error percentage is less than 0.65%, which indicates the correctness and proper performance of the proposed nonuniform 3D CFD-based modeling.

In this paper we propose an innovative multi-objective methodology to optimally size and operate an Energy Community under social, environmental, and economic considerations, where both user preferences demand side management have been incorporated to manage flexibility that can be provided by appliances and Electric Vehicles using a Mixed-Integer Linear Programming model. The problem is efficiently decomposed using the A-AUGMECON2 technique that has confirmed its efficiency for an Italian case study. Results show that Renewable Energy Communities enable significant savings even beyond 10%–20% while keeping adequate level of user satisfaction, especially when grid prices are high. Demand response and demand side management confirmed to play a relevant role to achieve higher self sufficiency, economic, and social goals, in agreement to the energy transition targets.

Combining the technical advantages of line commutated converter (LCC) and modular multilevel converter (MMC), hybrid multi-terminal HVDC (Hybrid-MTDC) system provides larger capacity, more economical and flexible transmission mode, which has become an important development trend of dc technology in the future. However, high fault resistance, complex topology and large transmission network pose great challenges to the protection of Hybrid-MTDC transmission lines. In this paper, the variation trajectories of internal and external fault voltage vectors with fault resistance are elaborated, and a projection axis through the origin is constructed on the vertical direction of the external metallic fault voltage vector. Combining the voltage amplitude and phase characteristics, the projection component amplifies the characteristic difference between internal and external high-resistance faults. On this basis, a voltage projection component-based protection scheme for Hybrid-MTDC transmission lines is proposed, which can sensitively and reliably identify the line faults under high fault resistance. Finally, the proposed method is thoroughly validated in the PSCAD/EMTDC simulation model of Kun-Liu-Long hybrid three-terminal HVDC system, and the results demonstrate that the proposed protection scheme is practicable, highly sensitive and reliable.

The resonance stability of modular multilevel converter (MMC) based high-voltage direct current systems has been extensively researched using the impedance-based stability theory. However, when there are coupled multiphase DC lines (CMDCLs), the DC side stability issues would become more complicated and harder to be analyzed by many well-established stability criteria. To address this challenge, this paper proposes a resonance stability analysis method for MMC-based DC grid with CMDCLs, based on the nodal admittance matrix analysis. First, the DC side impedance models of MMCs with typical control modes are established using the harmonic state-space theory. The parameter matrices of CMDCLs are also introduced and their elements are transformed into the s-domain. Second, the nodal admittance matrix of the DC grid when there are CMDCLs is derived in detail. The resonance mode of the DC grid can then be obtained by solving zeros of the determinant of the s-domain nodal admittance matrix. Finally, the resonance stability characteristics of a bipolar four-terminal MMC-based DC grid are investigated. Simulations in PSCAD/EMTDC verify the effectiveness of the analysis results.